Synthesis and molecular weight control of poly(3-hexylthiophene) using electrochemical polymerization in a flow microreactor†

Reaction Chemistry & Engineering Pub Date: 2017-07-26 DOI: 10.1039/C7RE00089H

Abstract

A new approach for the synthesis and molecular weight control of poly(3-hexylthiophene) (P3HT) using electrochemical polymerization in a flow microreactor is described. This synthetic system enabled electrochemical synthesis of soluble P3HT without its deposition using a flow microreactor. Careful selection of the reaction conditions enabled the control of molecular weight and distribution of the synthesized P3HT.

Graphical abstract: Synthesis and molecular weight control of poly(3-hexylthiophene) using electrochemical polymerization in a flow microreactor
Synthesis and molecular weight control of poly(3-hexylthiophene) using electrochemical polymerization in a flow microreactor†
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